Cas no 2137638-01-6 (1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2137638-01-6
• MF: C₁₅H₂₅ClN₂O₄
• MW: 332.823003530502
• CID: 5257020
• Update Time: 2025-06-15

1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H25ClN2O4/c1-15(2,3)22-14(20)18-6-4-17(5-7-18)12-8-11(9-12)13(19)21-10-16/h11-12H,4-10H2,1-3H3
• InChI Key： WTWXJCDZGWMSLL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2CC(C(OCCl)=O)C2)CC1

Additional information on 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester

Introduction to 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2137638-01-6) and Its Applications in Modern Chemical Biology

1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester, identified by the CAS number 2137638-01-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its piperazine core and an intricate cyclobutyl side chain functionalized with a chloromethoxy carbonyl group. The presence of the 1,1-dimethylethyl ester moiety further enhances its structural complexity, making it a promising candidate for various biochemical applications.

The structural framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The piperazine ring, a well-known pharmacophore in medicinal chemistry, is renowned for its ability to modulate enzyme activity and receptor binding. In particular, the substitution pattern on the piperazine ring influences its solubility, metabolic stability, and overall bioactivity. The 4-[3-[(chloromethoxy)carbonyl]cyclobutyl] moiety introduces additional conformational flexibility, allowing the molecule to adopt multiple binding orientations that can optimize its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of such complex molecules with greater accuracy. Molecular docking studies have revealed that 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester exhibits strong binding potential to several key enzymes and receptors implicated in various diseases. These findings have opened up new avenues for drug discovery and development.

In the realm of drug design, the chloromethoxy carbonyl group serves as a versatile handle for further chemical modifications. This functionality can be readily converted into other pharmacologically relevant groups such as amides or esters, enabling the synthesis of analogues with tailored properties. The 1,1-dimethylethyl ester not only contributes to the overall stability of the molecule but also influences its pharmacokinetic profile by modulating hydrolysis rates in biological systems.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive scaffold for designing probes and inhibitors for biochemical assays. For instance, researchers have utilized derivatives of this compound to study the mechanisms of piperazine-based drugs and their interactions with target proteins. These studies have provided valuable insights into structure-activity relationships (SARs) and have guided the optimization of lead compounds.

One particularly intriguing aspect of 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester is its potential role in modulating inflammatory pathways. Emerging evidence suggests that piperazine derivatives can interfere with key signaling cascades involved in inflammation by inhibiting enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The presence of the cyclobutyl group may enhance its ability to penetrate cellular membranes, thereby increasing its bioavailability and therapeutic efficacy.

Another area where this compound shows promise is in the development of radioligands for positron emission tomography (PET) imaging. PET scans are widely used in clinical diagnostics to visualize biological processes at the molecular level. By incorporating radioactive isotopes into derivatives of 1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester, researchers can develop tracers that bind specifically to target tissues or biomarkers. This approach has been particularly useful in neurology for detecting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex cyclobutyl moiety efficiently. The use of protecting groups is essential to prevent unwanted side reactions during synthesis.

In conclusion,1-Piperazinecarboxylic acid, 4-[3-[(chloromethoxy)carbonyl]cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2137638-01-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements makes it a valuable tool for drug discovery and biochemical research. As our understanding of biological systems continues to evolve,this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.